molecular formula C6H6Cl2N2 B1590527 2,3-Dichloro-5,6-dimethylpyrazine CAS No. 32493-79-1

2,3-Dichloro-5,6-dimethylpyrazine

Cat. No. B1590527
CAS RN: 32493-79-1
M. Wt: 177.03 g/mol
InChI Key: ZSOPOANLAMBETK-UHFFFAOYSA-N
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Description

2,3-Dichloro-5,6-dimethylpyrazine (2,3-DCMDP) is an organic compound that belongs to the pyrazine family. It is a cyclic organic compound with a molecular formula of C6H6Cl2N2 and has been studied for its potential applications in scientific research. It is a colorless, crystalline solid that is soluble in water and organic solvents. It is a volatile compound with a boiling point of 146–147 °C and a melting point of 46–48 °C.

Scientific Research Applications

Field: Organic Chemistry

  • Application : DDQ is used as a versatile and easily recyclable oxidant .
  • Method : It mediates hydride transfer reactions and shows three accessible oxidation states: quinone (oxidized), semiquinone (one-electron-reduced), and hydroquinone (two-electron-reduced) .
  • Results : DDQ has found broad utility in the functionalization of activated C–H bonds and the dehydrogenation of saturated C–C, C–O, and C–N bonds .

Field: Synthetic Organic Chemistry

  • Application : DDQ is used in the oxidation of non-sterically hindered electron-rich benzyl methyl ethers and benzylic alcohols .
  • Method : The aerobic catalytic approach was established for the selective oxidation .
  • Results : This method was effectively extended to the oxidative deprotection of p-methoxybenzyl ethers to generate the alcohols in high selectivity .

properties

IUPAC Name

2,3-dichloro-5,6-dimethylpyrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H6Cl2N2/c1-3-4(2)10-6(8)5(7)9-3/h1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZSOPOANLAMBETK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=C(C(=N1)Cl)Cl)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H6Cl2N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00510896
Record name 2,3-Dichloro-5,6-dimethylpyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00510896
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

177.03 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-Dichloro-5,6-dimethylpyrazine

CAS RN

32493-79-1
Record name 2,3-Dichloro-5,6-dimethylpyrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00510896
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 2,3-dichloro-5,6-dimethylpyrazine
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
3
Citations
G Karmas, PE Spoerri - Journal of the American Chemical Society, 1956 - ACS Publications
I. Nitration.—In 1953, we reported that 2-hydroxy-5, 6-diphenylpyrazine is readily nitrated in the 3-position under mild conditions and that 2-hydroxy-3, 6-diphenylpyrazine undergoes …
Number of citations: 33 pubs.acs.org
GC Papavassiliou - Lower-Dimensional Systems and Molecular …, 1990 - Springer
Most of the known organic and metalloorganic crystalline conductors (and superconductors) have been based on the tetrathiafulvalene derivatives, transition-metal 1,2-dithiolenes and …
Number of citations: 1 link.springer.com
G Karmas - 1955 - search.proquest.com
Studies on the chemical behavior of hydroxypyrazines have long been neglected because these compounds have, until recently, been difficult to preparee in 1949 RG Jones found that …
Number of citations: 0 search.proquest.com

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